molecular formula C9H6INO B8814324 5-Iodoisoquinolin-1-ol

5-Iodoisoquinolin-1-ol

Cat. No.: B8814324
M. Wt: 271.05 g/mol
InChI Key: GLPPCYPDKYPIAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Iodoisoquinolin-1-ol is a halogenated isoquinoline derivative characterized by an iodine substituent at the 5-position and a hydroxyl group at the 1-position of the isoquinoline scaffold. This compound has been utilized in organic synthesis and pharmaceutical research, particularly as a building block for developing complex heterocyclic systems. However, commercial availability of 5-Iodoisoquinolin-1-ol has been discontinued across multiple packaging sizes (e.g., 250 mg, 500 mg), as noted by CymitQuimica . The discontinuation may reflect challenges in synthesis, regulatory constraints, or shifting research priorities.

Properties

Molecular Formula

C9H6INO

Molecular Weight

271.05 g/mol

IUPAC Name

5-iodo-2H-isoquinolin-1-one

InChI

InChI=1S/C9H6INO/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-5H,(H,11,12)

InChI Key

GLPPCYPDKYPIAL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CNC2=O)C(=C1)I

Origin of Product

United States

Comparison with Similar Compounds

To contextualize 5-Iodoisoquinolin-1-ol, we compare it with two structurally related isoquinoline derivatives: 1,5-Isoquinolinediol and Isoquinolin-5-amine hydrochloride. These compounds share the isoquinoline backbone but differ in functional groups, leading to distinct physicochemical and toxicological profiles.

Structural and Functional Differences

Property 5-Iodoisoquinolin-1-ol 1,5-Isoquinolinediol Isoquinolin-5-amine hydrochloride
Molecular Formula C9H6INO C9H7NO2 C9H9ClN2
Substituents Iodine (5), hydroxyl (1) Hydroxyl (1,5) Amine (5), hydrochloride
CAS/EC Number Not provided in evidence EC 637-104-6 CAS 152814-23-8
Primary Use Organic synthesis Research applications Laboratory chemicals, manufacturing
Availability Discontinued Active (as of 2024) Active (as of 2021)
5-Iodoisoquinolin-1-ol

No specific hazard data are provided in the evidence.

1,5-Isoquinolinediol
  • Hazards: No explicit GHS classifications reported.
  • First Aid Measures :
    • Skin contact: Immediate washing with soap and water .
    • Eye exposure: Rinse for several minutes under running water .
Isoquinolin-5-amine hydrochloride
  • GHS Classifications :
    • Acute oral toxicity (Category 4, H302)
    • Skin irritation (Category 2, H315)
    • Serious eye irritation (Category 2A, H319)
    • Respiratory tract irritation (H335) .
  • First Aid Measures :
    • Inhalation: Move to fresh air; administer artificial respiration if needed .
    • Skin/eye contact: Rinse thoroughly with water and consult a physician .

Toxicological and Ecological Data

  • 5-Iodoisoquinolin-1-ol: No data available.
  • 1,5-Isoquinolinediol: Limited toxicological details; symptoms post-exposure require medical consultation .
  • Isoquinolin-5-amine hydrochloride: No carcinogenicity (IARC) or ecological data (e.g., biodegradability, bioaccumulation) available .

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